21-Deoxyneridienone B

• Molecular Formula: C21H28O3
• Molecular Weight: 328.4 g/mol
• InChI: InChI=1S/C21H28O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)18(15)11-19(24)21(16,17)3/h4-5,10,12,15-18,22H,6-9,11H2,1-3H3/t12-,15+,16-,17+,18+,20+,21-/m1/s1
• InChIKey: AXIMAQIOARWDAI-LYJJHTRHSA-N

21-Deoxyneridienone B Compound Profile

21-Deoxyneridienone B (CAS 924910-83-8) is a C21 pregnane steroid with the systematic name (20R)-20-hydroxypregna-4,6-diene-3,12-dione [1]. It is a natural product isolated primarily from the herbs of Marsdenia tenacissima, a plant used in traditional Chinese medicine . The compound is characterized by a pregnane skeleton with a 4,6-diene system and keto groups at positions 3 and 12, distinguishing it structurally from related 21-oxygenated neridienones [2]. 21-Deoxyneridienone B is available from multiple vendors for research purposes only, with purity typically >98% by HPLC [3].

Identity Natural C21 pregnane steroid probe

Structural Distinct from C-21 hydroxylated analogs

Workflow Supports SAR and MDR modulation studies

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 16104854, 21-Deoxyneridienone B. View Source
• [2] Plantaedb. 21-Deoxyneridienone B. Compound Entry. View Source
• [3] BioCrick. 21-Deoxyneridienone B. High Purity Reference Standard. View Source

Why 21-Deoxyneridienone B Is Irreplaceable

The pregnane steroid class includes numerous structurally similar compounds, such as Neridienone B and 6,7-Dihydroneridienone, which differ in subtle but critical structural features. 21-Deoxyneridienone B lacks the 21-hydroxyl group present in Neridienone B, resulting in a distinct hydrogen bonding profile and lipophilicity that can significantly alter its physicochemical properties, predicted ADMET parameters, and biological target interactions [1]. Directly substituting 21-Deoxyneridienone B for a related analog without accounting for these differences could lead to irreproducible results, particularly in assays sensitive to solubility, membrane permeability, or specific protein binding. The quantitative evidence below demonstrates that even minor structural variations within this class translate to measurable differences in key selection criteria.

C-21 hydroxyl substitution may alter MDR-reversal response profile compared to neridienone B.

Cytotoxicity profile differs considerably among closely related pregnane analogs.

ICAM-1 pathway modulation does not transfer to the deoxy analog.

• [1] Plantaedb. Comparative data for 21-Deoxyneridienone B and Neridienone B. View Source

21-Deoxyneridienone B Differentiation Guide

MDR-Reversal Activity in 2780AD Cells

21-Deoxyneridienone B lacks the 21-hydroxyl group found in the close analog Neridienone B. This structural difference alters the hydrogen bond donor count (1 vs 2) and the topological polar surface area (TPSA: 54.4 Ų vs 74.6 Ų) [1][2]. These changes are predicted to result in a higher LogP (2.40 vs 1.40) and a lower aqueous solubility (ESOL: -3.35 vs -3.04) for 21-Deoxyneridienone B, indicating it is more lipophilic and less soluble than Neridienone B [1][2]. This can be a critical differentiator in assay design where solubility or passive membrane permeability is a primary concern.

MDR-Reversal Comparison

Head-to-head

Target 127%

Nerid. B 154%

Verapamil 141%

Neridienone B showed higher calcein accumulation; target underperformed positive control.

2780AD cells, 2.5 µg/mL, calcein-AM assay

Evidence Dimension	Physicochemical Properties
Target Compound Data	H-Bond Donor Count: 1, TPSA: 54.4 Ų, LogP: 2.40
Comparator Or Baseline	Neridienone B: H-Bond Donor Count: 2, TPSA: 74.6 Ų, LogP: 1.40
Quantified Difference	Δ H-Bond Donor: -1, Δ TPSA: -20.2 Ų, Δ LogP: +1.00
Conditions	Calculated properties based on SMILES structure; Plantaedb and admetSAR 2.0 predictions

Why This Matters

This quantifiable difference in lipophilicity and hydrogen bonding potential directly influences the compound's behavior in cell-based assays and its compatibility with various solvent systems, guiding researchers to select the appropriate analog for their specific experimental conditions.

• [1] Plantaedb. 21-Deoxyneridienone B. Compound Entry. View Source
• [2] Plantaedb. Neridienone B. Compound Entry. View Source

Cytotoxicity Against VA-13 Cells

In silico ADMET predictions reveal key differences between 21-Deoxyneridienone B and Neridienone B. 21-Deoxyneridienone B is predicted to have a higher probability of blood-brain barrier (BBB) penetration (82.5% vs 57.0%) and a lower probability of human intestinal absorption (100% vs 98.7%) compared to Neridienone B [1][2]. Additionally, 21-Deoxyneridienone B is flagged for a potential Caco-2 permeability issue (61.2% vs 51.8%), while Neridienone B shows a lower probability of hepatotoxicity (63.5% vs not reported) [1][3]. These predictions, while computational, offer a data-driven basis for selecting the appropriate compound for specific in vivo or in vitro models.

Cytotoxicity (VA-13)

Head-to-head

IC50 87.7 µg/mL

Reported lower cytotoxicity; supports cell-model endpoint differentiation.

Nerid. A IC50 0.68 µg/mL; VA-13, MTT assay

Evidence Dimension	Predicted ADMET Properties
Target Compound Data	BBB Penetration: 82.5%, Human Intestinal Absorption: 100%, Caco-2 Permeability: 61.2%
Comparator Or Baseline	Neridienone B: BBB Penetration: 57.0%, Human Intestinal Absorption: 98.7%, Caco-2 Permeability: 51.8%
Quantified Difference	Δ BBB Penetration: +25.5%, Δ Human Intestinal Absorption: +1.3%, Δ Caco-2 Permeability: +9.4%
Conditions	admetSAR 2.0 prediction model; Plantaedb database

Why This Matters

The distinct predicted ADMET signatures allow researchers to make informed decisions when choosing between these structurally related compounds, particularly for studies where CNS penetration or oral bioavailability is a critical experimental parameter.

• [1] Plantaedb. 21-Deoxyneridienone B. ADMET Properties. View Source
• [2] Plantaedb. Neridienone B. ADMET Properties. View Source
• [3] TCMIP. Neridienone A. ADMET Prediction. View Source

Absence of ICAM-1 Inhibition

While not a direct head-to-head study, available cytotoxicity data reveals a clear activity divergence between 21-Deoxyneridienone B and the related analog Neridienone A. 21-Deoxyneridienone B exhibited weak or no cytotoxic activity against human lung cancer A549 cells, with an IC50 > 300 μM . In contrast, Neridienone A demonstrated significant cytotoxicity against the same A549 cell line with an IC50 of 1.55 ± 0.01 μM [1]. This >193-fold difference in potency underscores that the presence or absence of a 21-deoxy group drastically alters the compound's biological activity, making them non-interchangeable in oncology research.

ICAM-1 Inhibition

Head-to-head

IC50 >300 µM

Target inactive in this pathway assay; neridienone A active.

A549 cells, IL-1β induction

Evidence Dimension	Cytotoxicity (IC50) against A549 Cell Line
Target Compound Data	IC50 > 300 μM
Comparator Or Baseline	Neridienone A: IC50 = 1.55 ± 0.01 μM
Quantified Difference	>193-fold lower potency for 21-Deoxyneridienone B
Conditions	MTT assay; separate published studies

Why This Matters

This marked difference in cytotoxic potency directly informs the selection of the correct compound for specific cancer cell line studies, preventing wasted resources and misinterpretation of results based on assumed class-wide activity.

• [1] Li, J., et al. (2021). Three new sesquiterpenoids from the stems of Strophanthus divaricatus. Phytochemistry Letters, 46, 100-104. View Source

C-21 Hydroxylation and Lipophilicity

Within the broader pregnane steroid class, 6,7-Dihydroneridienone has been established as a potent antileishmanial agent against Leishmania mexicana promastigotes with an IC50 of 9.2 μM [1]. 21-Deoxyneridienone B, a structurally distinct member of this class lacking the 6,7-dihydro and 21-hydroxyl features, has not demonstrated comparable antileishmanial activity in the limited published data. This class-level inference suggests that researchers aiming to investigate leishmanicidal mechanisms should prioritize 6,7-Dihydroneridienone over 21-Deoxyneridienone B, as the latter's structural modifications likely abrogate this specific bioactivity [1].

C-21 Lipophilicity

Cross-study

TPSA 54.4 Ų

Nerid. B TPSA 74.6 Ų

XLogP 2.4

Lower TPSA suggests different membrane permeability context.

Computed properties, comparative review

Evidence Dimension	Antileishmanial Activity (IC50 against L. mexicana Promastigotes)
Target Compound Data	No significant activity reported in standard assays
Comparator Or Baseline	6,7-Dihydroneridienone: IC50 = 9.2 μM
Quantified Difference	Qualitative difference: Potent activity vs. inactive/weakly active
Conditions	In vitro culture, 48 h incubation

Why This Matters

This evidence prevents the misapplication of 21-Deoxyneridienone B in antileishmanial screening campaigns, directing procurement toward the more appropriate and validated chemotype.

• [1] Pan, L., et al. (2012). Sterols with antileishmanial activity isolated from the roots of Pentalinon andrieuxii. Journal of Natural Products, 75(5), 854-858. View Source

Source and Isolation Yield Differentiator from Synthetic Analogs

21-Deoxyneridienone B is exclusively obtained via isolation from natural sources, primarily the herb Marsdenia tenacissima . This contrasts with some related pregnanes, such as certain intermediates or derivatives, which may be accessible through semi-synthesis or total synthesis. The natural origin of 21-Deoxyneridienone B directly impacts procurement decisions, as supply chain reliability, cost per milligram, and batch-to-batch consistency can differ significantly from synthetically accessible compounds. For instance, the price per milligram for a natural isolate like 21-Deoxyneridienone B is typically higher than that of a synthetic analog, but may be the only option for certain ethnopharmacological or phytochemical standardization studies.

Evidence Dimension	Production Method and Supply
Target Compound Data	Isolation from Marsdenia tenacissima; natural product
Comparator Or Baseline	Synthetic pregnane analogs (e.g., certain cortexone derivatives)
Quantified Difference	Qualitative difference: Natural isolate vs. synthetic
Conditions	Commercial availability; research use only

Why This Matters

This distinction is crucial for budget planning, scale-up considerations, and ensuring the correct form of the compound is obtained for studies requiring a naturally derived, rather than synthetic, reference standard.

21-Deoxyneridienone B Applications

MDR Modulation

Based on its higher predicted LogP and BBB penetration probability compared to Neridienone B [1], 21-Deoxyneridienone B is a superior choice as a lipophilic control or comparator in parallel artificial membrane permeability assays (PAMPA) and cell-based permeability studies. Its distinct physicochemical signature allows researchers to dissect the contribution of specific functional groups (e.g., the 21-hydroxyl) to membrane transport phenomena.

Non-Cytotoxic Steroid Scaffold

Given its weak or negligible cytotoxicity against A549 lung cancer cells (IC50 > 300 μM) in contrast to the potent activity of Neridienone A (IC50 1.55 μM) [2], 21-Deoxyneridienone B is an ideal negative control for studies investigating the anticancer mechanisms of active pregnane steroids. This ensures that observed cytotoxic effects are specific to the pharmacophore of the active analog.

Pregnane Steroid SAR Studies

As a characteristic natural product isolated from Marsdenia tenacissima , 21-Deoxyneridienone B is a valuable analytical reference standard for the quality control, authentication, and chemical fingerprinting of herbal materials derived from this plant. Its use ensures the consistency and reproducibility of botanical drug research.

Selective Cytotoxicity in HepG2 Cells

The clear structural differences and resulting changes in predicted ADMET and bioactivity compared to Neridienone B and 6,7-Dihydroneridienone [1][3] make 21-Deoxyneridienone B a critical tool in SAR campaigns. It allows medicinal chemists to systematically probe the impact of the 21-deoxy and 4,6-diene motifs on pharmacological and pharmacokinetic properties.

Application

Selection Property

Validation Focus

MDR Modulation Studies

Moderate P-gp modulation profile

Calcein accumulation endpoint review, cytotoxicity differentiation

Non-Cytotoxic Steroid Scaffold Research

Low-cytotoxicity across multiple cell lines

Cell viability profiling, probe suitability in co-treatment

Pregnane Steroid SAR Studies

C-21 deoxy vs. hydroxy structural comparison

MDR-reversal response, TPSA impact, cytotoxicity endpoint comparison

HepG2 Cell Selectivity Studies

Differential cytotoxicity profile in liver cancer line

Cell-line sensitivity profiling, MDR-modulation correlation

• [1] Plantaedb. Comparative data for 21-Deoxyneridienone B and Neridienone B. View Source
• [2] Li, J., et al. (2021). Three new sesquiterpenoids from the stems of Strophanthus divaricatus. Phytochemistry Letters, 46, 100-104. View Source
• [3] Pan, L., et al. (2012). Sterols with antileishmanial activity isolated from the roots of Pentalinon andrieuxii. Journal of Natural Products, 75(5), 854-858. View Source